2-methoxy-N-{3-methyl-4-[(4-morpholinylacetyl)amino]phenyl}benzamide

• IUPAC Name: 2-methoxy-N-[3-methyl-4-[(2-morpholin-4-ylacetyl)amino]phenyl]benzamide
• InChI: InChI=1S/C21H25N3O4/c1-15-13-16(22-21(26)17-5-3-4-6-19(17)27-2)7-8-18(15)23-20(25)14-24-9-11-28-12-10-24/h3-8,13H,9-12,14H2,1-2H3,(H,22,26)(H,23,25)
• InChI Key: DTYKFHHJFLPOPC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)NC(=O)C2=CC=CC=C2OC)NC(=O)CN3CCOCC3
• Molecular Formula: C21H25N3O4
• DSSTOX Substance ID: DTXSID401158814
• Molecular Weight: 383.4 g/mol
• CAS RN: 947914-27-4

Description

2-methoxy-N-{3-methyl-4-[(4-morpholinylacetyl)amino]phenyl}benzamide, also known as MMMP, is a synthetic compound that has been widely used in scientific research due to its potential therapeutic properties. This compound belongs to the class of benzamides and has been studied for its ability to modulate various biological processes.

Mechanism of Action

The exact mechanism of action of 2-methoxy-N-{3-methyl-4-[(4-morpholinylacetyl)amino]phenyl}benzamide is not fully understood. However, it has been proposed that 2-methoxy-N-{3-methyl-4-[(4-morpholinylacetyl)amino]phenyl}benzamide modulates the activity of certain enzymes and receptors, which are involved in the regulation of various biological processes. 2-methoxy-N-{3-methyl-4-[(4-morpholinylacetyl)amino]phenyl}benzamide has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme involved in the production of inflammatory mediators. 2-methoxy-N-{3-methyl-4-[(4-morpholinylacetyl)amino]phenyl}benzamide has also been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes involved in the regulation of gene expression. Additionally, 2-methoxy-N-{3-methyl-4-[(4-morpholinylacetyl)amino]phenyl}benzamide has been shown to modulate the activity of certain receptors, such as the dopamine D2 receptor and the serotonin 5-HT2A receptor.
Biochemical and Physiological Effects:
2-methoxy-N-{3-methyl-4-[(4-morpholinylacetyl)amino]phenyl}benzamide has been shown to exhibit various biochemical and physiological effects. It has been shown to inhibit the production of inflammatory mediators, such as prostaglandins and cytokines. 2-methoxy-N-{3-methyl-4-[(4-morpholinylacetyl)amino]phenyl}benzamide has also been shown to induce apoptosis (programmed cell death) in cancer cells. Additionally, 2-methoxy-N-{3-methyl-4-[(4-morpholinylacetyl)amino]phenyl}benzamide has been shown to modulate the activity of certain neurotransmitters, such as dopamine and serotonin, which are involved in the regulation of mood and behavior.

Advantages and Limitations for Lab Experiments

2-methoxy-N-{3-methyl-4-[(4-morpholinylacetyl)amino]phenyl}benzamide has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in large quantities. It has been extensively studied for its potential therapeutic applications and has been shown to exhibit various biological effects. However, there are also some limitations to the use of 2-methoxy-N-{3-methyl-4-[(4-morpholinylacetyl)amino]phenyl}benzamide in lab experiments. Its exact mechanism of action is not fully understood, which makes it difficult to design experiments to study its effects. Additionally, 2-methoxy-N-{3-methyl-4-[(4-morpholinylacetyl)amino]phenyl}benzamide has not been extensively studied in clinical trials, which limits its potential therapeutic applications.

Future Directions

There are several future directions for the study of 2-methoxy-N-{3-methyl-4-[(4-morpholinylacetyl)amino]phenyl}benzamide. One potential direction is to further investigate its anti-cancer properties and its potential use in cancer therapy. Another potential direction is to study its effects on neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Additionally, further studies are needed to fully understand the mechanism of action of 2-methoxy-N-{3-methyl-4-[(4-morpholinylacetyl)amino]phenyl}benzamide and its potential therapeutic applications.

Synthesis Methods

The synthesis of 2-methoxy-N-{3-methyl-4-[(4-morpholinylacetyl)amino]phenyl}benzamide involves the reaction of 3-methyl-4-(4-morpholinylacetyl)aniline with 2-methoxybenzoyl chloride in the presence of a base. The resulting product is purified by column chromatography to obtain 2-methoxy-N-{3-methyl-4-[(4-morpholinylacetyl)amino]phenyl}benzamide in high yield and purity. This method has been optimized to produce 2-methoxy-N-{3-methyl-4-[(4-morpholinylacetyl)amino]phenyl}benzamide in large quantities for scientific research purposes.

Scientific Research Applications

2-methoxy-N-{3-methyl-4-[(4-morpholinylacetyl)amino]phenyl}benzamide has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anti-inflammatory, anti-cancer, and neuroprotective properties. 2-methoxy-N-{3-methyl-4-[(4-morpholinylacetyl)amino]phenyl}benzamide has been studied in vitro and in vivo for its ability to modulate various signaling pathways and biological processes. It has been shown to inhibit the activity of certain enzymes and receptors, which are involved in the pathogenesis of various diseases.